Cas no 6416-57-5 (1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]-)

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- is an azo dye intermediate characterized by its aromatic amine and diazenyl functional groups. The compound features a naphthalene moiety linked to a benzene diamine core via an azo bridge, imparting strong chromophoric properties suitable for dye synthesis. Its molecular structure allows for selective reactivity in coupling reactions, making it valuable for producing high-performance pigments and dyes with enhanced lightfastness and thermal stability. The presence of multiple amine groups further enables derivatization for tailored applications in textile, ink, and specialty coatings. This intermediate is typically handled under controlled conditions due to its sensitivity to oxidation and potential reactivity.
1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- structure
6416-57-5 structure
Product Name:1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]-
CAS No:6416-57-5
MF:C16H14N4
MW:262.30916261673
MDL:MFCD00009689
CID:504223
PubChem ID:62608
Update Time:2025-06-08

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]-
    • 4-(naphthalen-1-yldiazenyl)benzene-1,3-diamine
    • Fat Brown RR
    • SOLVENT BROWN 1
    • 4-[(E)-naphthalen-1-yldiazenyl]benzene-1,3-diamine
    • C.I. 11285
    • C.I. Solvent Brown 1
    • C.I. Solvent Brown PR
    • 1,3-Benzenediamine, 4-(2-(1-naphthalenyl)diazenyl)-
    • 1-(2,4-diaminophenylazo) naphthalene
    • Organol Brown 2R
    • SCHEMBL592568
    • Resinol Brown RRN
    • 4-(1-Naphthalenylazo)-1,3-phenylenediamine
    • CHEBI:82536
    • AKOS015894768
    • Lithofor Brown A
    • MFCD00009689
    • NS00021299
    • Hned rozpoustedlova 1 [Czech]
    • 4-(1-Naphthylazo)benzene-1,3-diamine
    • Grasan Brown DT new
    • Sudan Brown YR
    • Fat Brown RR, Dye content 95 %
    • C19528
    • 1-Naphthalenazo-2',4'-diaminobenzene
    • 4-[2-(1-Naphthalenyl)diazenyl]-1,3-benzenediamine
    • Q27156048
    • Fat Brown 2G
    • Sudan Brown RR
    • Fat Brown 2R
    • m-Phenylenediamine, 4-(1-naphthylazo)-
    • 1,3-Benzenediamine, 4-(1-naphthalenylazo)-
    • DTXSID0064339
    • Organol 2R
    • Hned rozpoustedlova 1
    • 6416-57-5
    • 4-(1-Naphthylazo)-m-phenylenediamine
    • Silotras Brown TRN
    • Resinol RRN
    • SUDAN BROWN RR [IARC]
    • Typogen Brown N
    • Hexatype Brown N
    • Hned sudan RR [Czech]
    • 1,3-Benzenediamine, 4-[2-(1-naphthalenyl)diazenyl]-
    • EINECS 229-127-1
    • Fat brown RR (C.I. 11285) for microscopy
    • Hned sudan RR
    • UNII-0AL30EZ5L1
    • FAT BROWN
    • 0AL30EZ5L1
    • BRN 0658518
    • AHWMWMNEYBHQNL-UHFFFAOYSA-N
    • MDL: MFCD00009689
    • Inchi: 1S/C16H14N4/c17-12-8-9-16(14(18)10-12)20-19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,17-18H2/b20-19+
    • InChI Key: AHWMWMNEYBHQNL-FMQUCBEESA-N
    • SMILES: N(/C1=CC=CC2=CC=CC=C21)=N\C1C=CC(=CC=1N)N

Computed Properties

  • Exact Mass: 262.12202
  • Monoisotopic Mass: 262.121846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.8
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1790 (rough estimate)
  • Melting Point: 147-158 °C(lit.)
  • Boiling Point: 395.56°C (rough estimate)
  • Flash Point: 269.2°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 76.76
  • Solubility: Not determined

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:ST2900000
  • Hazardous Material Identification: Xi

1,3-Benzenediamine,4-[2-(1-naphthalenyl)diazenyl]- Pricemore >>

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